4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2-ethoxyphenyl)methylidene]-2-(2-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H14FNO3/c1-2-22-16-10-6-3-7-12(16)11-15-18(21)23-17(20-15)13-8-4-5-9-14(13)19/h3-11H,2H2,1H3/b15-11-
• InChI Key: JNFLOIFFVXOPLH-PTNGSMBKSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)OC(=N2)C3=CC=CC=C3F
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3F
• Molecular Formula: C18H14FNO3
• Molecular Weight: 311.3 g/mol

Description

4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 belongs to the class of chalcones, which are natural compounds found in many plants and have been shown to possess a wide range of biological activities.

Scientific Research Applications

4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, anti-oxidant, and anti-microbial properties. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been found to inhibit the growth of various cancer cell lines, including breast, prostate, lung, and colon cancer cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been found to reduce inflammation in various animal models of inflammatory diseases, such as arthritis and colitis. Additionally, 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been shown to protect against oxidative stress and prevent bacterial growth.

Mechanism of Action

The mechanism of action of 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular antioxidant defense mechanisms. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been shown to induce apoptosis in cancer cells through the activation of the p53 pathway and the inhibition of the PI3K/Akt pathway.
Biochemical and Physiological Effects:
4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been found to have several biochemical and physiological effects. It has been shown to increase the levels of glutathione, an important antioxidant molecule, in cells. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has also been found to decrease the levels of reactive oxygen species and lipid peroxidation products in cells. In animal models, 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been shown to reduce inflammation, oxidative stress, and tissue damage. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has also been found to improve glucose tolerance and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has been found to be stable in various solvents and can be easily dissolved in water, ethanol, and DMSO. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has also been found to be non-toxic at concentrations used in lab experiments. However, 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has some limitations. It has been found to be photosensitive and can degrade in the presence of light. 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one has also been found to have low solubility in some solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one. One direction is to investigate the potential of 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one as a therapeutic agent for various diseases, such as cancer, inflammation, and diabetes. Another direction is to study the mechanism of action of 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one in more detail to identify new targets for drug development. Additionally, the development of new synthetic methods for 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one and its analogs can lead to the discovery of more potent and selective compounds. Finally, the use of 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one in combination with other drugs or therapies can enhance its therapeutic efficacy and reduce side effects.

Synthesis Methods

The synthesis of 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one involves the reaction of 2-fluorobenzaldehyde and 2-ethoxybenzaldehyde with 2-amino-5-fluorophenol in the presence of acetic acid and sodium acetate. The resulting intermediate is then cyclized with triethylamine and chloroacetyl chloride to produce 4-(2-ethoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one. The overall yield of this synthesis method is approximately 32%.